Cas no 1376615-97-2 (Olopatadine CarbaldehydeDISCONTINUED)

• Product Name: Olopatadine CarbaldehydeDISCONTINUED
• CAS No: 1376615-97-2
• MF: C₂₁H₂₃NO₂
• MW: 321.41282582283
• CID: 1061590
• PubChem ID: 58036923
• Update Time: 2025-04-20

Olopatadine CarbaldehydeDISCONTINUED Chemical and Physical Properties

Names and Identifiers

• Olopatadine CarbaldehydeDISCONTINUED
• Olopatadine Carbalde
• Olopatadine Carbaldehyde DISCONTINUED
• 2-[(11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepin-2-yl]acetaldehyde
• {(11Z)-11-[3-(Dimethylamino)propylidene]-6,11-dihydrodibenzo[b,e]oxepin-2-yl}acetaldehyde
• 1376615-97-2
• SCHEMBL5020084
• DTXSID70728683
• SCHEMBL16668606
• DISCONTINUED
• Olopatadine Carbaldehyde

• Inchi： 1S/C21H23NO2/c1-22(2)12-5-8-19-18-7-4-3-6-17(18)15-24-21-10-9-16(11-13-23)14-20(19)21/h3-4,6-10,13-14H,5,11-12,15H2,1-2H3/b19-8-
• InChI Key： CTBUVTVWLYTOGO-UWVJOHFNSA-N
• SMILES： O1CC2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(CC=O)C=CC1=2

Computed Properties

• Exact Mass: 321.17300
• Monoisotopic Mass: 321.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.70380